Cas no 369403-56-5 (2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid)

• Product Name: 2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid
• CAS No: 369403-56-5
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD02683170
• CID: 2084920
• Update Time: 2025-06-11

2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-α-N-Boc-Amino-4-pyridineaceic Acid
• 2-((tert-Butoxycarbonyl)amino)-2-(pyridin-4-yl)acetic acid
• rac-alpha-N-Boc-Amino-4-pyridineaceic Acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(pyridin-4-yl)acetic acid
• CID 83854911
• rac-±-N-Boc-Amino-4-pyridineaceic Acid
• 4-Pyridineacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid
• tert-Butoxycarbonylamino-pyridin-4-yl-acetic acid

• MDL： MFCD02683170
• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(17)14-9(10(15)16)8-4-6-13-7-5-8/h4-7,9H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： MHUNKOGKEZKMBI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Topological Polar Surface Area: 88.5

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 441.0±40.0 °C(Predicted)
• pka: 2.25±0.10(Predicted)

Additional information on 2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid

Recent Advances in the Application of 2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid (CAS: 369403-56-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid (CAS: 369403-56-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest developments involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic implications.

Recent studies have highlighted the role of 2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid in the synthesis of novel peptidomimetics and small-molecule inhibitors. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the pyridyl moiety, make it an attractive building block for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its synthetic applications, research has explored the compound's direct biological activities. A recent investigation in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid exhibit moderate inhibitory effects on specific inflammatory pathways, suggesting potential applications in autoimmune disease treatment. The study employed molecular docking simulations to elucidate the compound's binding interactions with key protein targets.

From a methodological perspective, advances in the synthesis and purification of 2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid have been reported. A 2024 paper in Organic Process Research & Development described an optimized large-scale synthesis protocol that improves yield and reduces environmental impact through greener solvent systems. These process improvements are particularly relevant for pharmaceutical companies considering commercial-scale production.

The safety profile and pharmacokinetic properties of this compound and its derivatives continue to be areas of active investigation. Recent preclinical studies have provided promising data regarding metabolic stability and membrane permeability, though further optimization may be required for certain therapeutic applications. Researchers are particularly interested in how structural modifications might enhance bioavailability while maintaining the compound's desirable pharmacological properties.

Looking forward, the scientific community anticipates several promising directions for research involving 369403-56-5. These include its potential application in PROTAC (proteolysis targeting chimera) technology, where its bifunctional nature could be exploited to design novel targeted protein degraders. Additionally, its use in the development of imaging probes for diagnostic applications represents another exciting avenue for future investigation.

In conclusion, 2-(tert-butoxycarbonylamino)-2-(4-pyridyl)acetic acid (369403-56-5) remains a valuable tool in medicinal chemistry with diverse applications across multiple therapeutic areas. The recent studies discussed in this briefing underscore its continued relevance in drug discovery and highlight emerging opportunities for its utilization in cutting-edge pharmaceutical research.